Cas no 67853-03-6 (Methyl 3-(hydroxymethyl)benzoate)

• Product Name: Methyl 3-(hydroxymethyl)benzoate
• CAS No: 67853-03-6
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD06202752
• CID: 507729
• PubChem ID: 155058
• Update Time: 2025-04-19

Methyl 3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(hydroxymethyl)benzoate
• Benzoic acid, 3-(hydroxymethyl)-, methyl ester
• METHYL (3-HYDROXYMETHYL)BENZOATE
• 3-fluoro-5-hydroxymethyl-benzoic acid methyl ester
• 3-hydroxymethylbenzoic acid methyl ester
• 3-Hydroxymethyl-benzoic acid methyl ester
• AC1L4DJF
• AC1Q430K
• CTK2F4263
• Methyl 3-hydroxymethylbenzoate
• methyl m-hydroxymethylbenzoate
• m-methoxycarbonylbenzyl alcohol
• SBB059613
• SureCN40012
• FGOQWQMPNSYDBL-UHFFFAOYSA-N
• RW3801
• 0452AC
• NE26400
• RP22883
• AK122140
• 3-(Hydroxymethyl)b
• FT-0646471
• 67853-03-6
• Z431953134
• J-512650
• AKOS009591632
• DTXSID50218092
• MFCD06202752
• AC-24338
• EN300-65946
• CS-0096392
• SCHEMBL40012
• AB9726
• BS-13677
• Methyl3-(hydroxymethyl)benzoate
• AMY30321
• Methyl m-Hydroxymethylbenzoate; 3-(Methoxycarbonyl)benzyl Alcohol;
• DA-21101

• MDL： MFCD06202752
• Inchi： 1S/C9H10O3/c1-12-9(11)8-4-2-3-7(5-8)6-10/h2-5,10H,6H2,1H3
• InChI Key： FGOQWQMPNSYDBL-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.177
• Boiling Point: 296.5℃/760mmHg
• Flash Point: 129.9°C
• Refractive Index: 1.542
• PSA: 46.53
• LogP: 0.96550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters